![molecular formula C20H19N3O4 B2559766 N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-nitrobenzamide CAS No. 851406-76-3](/img/structure/B2559766.png)
N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-nitrobenzamide
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Description
N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C20H19N3O4 and its molecular weight is 365.389. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity Evaluation
Studies on antioxidant activity assessment methods highlight the importance of understanding the antioxidant properties of compounds, including potentially N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-nitrobenzamide. Various assays, such as ORAC, HORAC, TRAP, and TOSC, offer insights into the antioxidant capacity, crucial for pharmaceutical and food engineering applications (Munteanu & Apetrei, 2021).
Antibacterial and Antitumor Activities
Research on isoquinoline N-oxides reveals significant antimicrobial, antibacterial, and antitumor activities. This suggests that structurally similar compounds, such as this compound, could be explored for their potential bioactive properties. The structure-activity relationship (SAR) studies could provide new insights into their application in drug discovery (Dembitsky, Gloriozova, & Poroikov, 2015).
Advanced Oxidation Processes
The degradation of environmental pollutants through advanced oxidation processes is a crucial area of research. The structural and chemical properties of this compound could be studied in the context of its reactivity and potential role as a photocatalyst or in supporting such processes to mitigate organic pollutants (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Enzymatic Degradation of Pollutants
The application of redox mediators in enzymatic degradation presents a novel approach to addressing recalcitrant organic pollutants. Investigating this compound in similar contexts could uncover its potential to enhance the efficiency of bioremediation processes (Husain & Husain, 2007).
Properties
IUPAC Name |
N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O4/c1-12-7-8-13(2)18-16(12)11-14(19(24)22-18)9-10-21-20(25)15-5-3-4-6-17(15)23(26)27/h3-8,11H,9-10H2,1-2H3,(H,21,25)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHASOAWVRQNKEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)C3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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